3-(4-bromophenyl)prop-2-enamide
Overview
Description
“3-(4-bromophenyl)prop-2-enamide” is a chemical compound. It’s a derivative of prop-2-enamide . It has a bromophenyl group attached to the prop-2-enamide backbone .
Synthesis Analysis
The synthesis of similar compounds has been reported in the literature. For instance, a base-catalyzed Claisen-Schmidt condensation method was used to synthesize 1-(3,4-dimethoxyphenyl)-3-(4-bromophenyl)prop-2-en-1-one . Another method involved the treatment of 3-(4-bromobenzoyl)prop-2-enoic acid with thiourea, ethylcyanoacetate malononitrile, and acetylacetone in the presence of ammonium acetate or piperidine .Molecular Structure Analysis
The molecular structure of “3-(4-bromophenyl)prop-2-enamide” can be inferred from similar compounds. For instance, the compound “N-(4-bromophenyl)prop-2-enamide” has a molecular weight of 226.07 .Chemical Reactions Analysis
The chemical reactions involving “3-(4-bromophenyl)prop-2-enamide” can be complex. For example, the addition of ethyl cyanoacetate on 3-(4-bromobenzoyl)-acrylic acid in the presence of ammonium acetate yielded a mixture of ethyl-2-amino-4-carboxy-6-(4-bromophenyl)-nicotinate and 2-oxo-3-cyano–6-(4-bromophenyl)-pyridine-4-carboxylic acid .Physical And Chemical Properties Analysis
The physical and chemical properties of “3-(4-bromophenyl)prop-2-enamide” can be inferred from similar compounds. For example, “N-(4-bromophenyl)prop-2-enamide” is a powder at room temperature .Scientific Research Applications
Synthesis and Intermediate Applications
3-(4-Bromophenyl)prop-2-enamide serves as a key intermediate in various synthesis processes due to its reactive functional groups. For instance, 2-Fluoro-4-bromobiphenyl, an intermediate for manufacturing non-steroidal anti-inflammatory drugs like flurbiprofen, showcases the utility of brominated intermediates in pharmaceutical synthesis. This compound is derived through a cross-coupling reaction, highlighting the role of brominated aromatic compounds in facilitating complex organic reactions. The synthesis involves palladium-catalyzed coupling, underscoring the significance of such intermediates in modern synthetic chemistry, despite challenges like cost and toxicity associated with certain reagents (Qiu et al., 2009).
Environmental and Health Impact Studies
The environmental and health impacts of brominated compounds, akin to the structural domain of 3-(4-bromophenyl)prop-2-enamide, have been extensively studied. For example, the toxicology of 2,4,6-Tribromophenol, a brominated phenol, reveals concerns about its ubiquity in the environment and potential health risks due to its role as an intermediate in the synthesis of flame retardants. Such studies are crucial for understanding the environmental fate and health implications of brominated organic compounds, including those structurally related to 3-(4-bromophenyl)prop-2-enamide (Koch & Sures, 2018).
Advanced Materials and Polymer Research
In advanced materials science, the study of polymers and their degradation by esters of H-phosphonic and phosphoric acids showcases the relevance of brominated compounds in the development of novel materials with enhanced properties. The degradation pathways of polymers like polyurethanes and polyamides by such esters underscore the importance of understanding the chemical reactivity of compounds like 3-(4-bromophenyl)prop-2-enamide in designing materials with specific degradation profiles for environmental sustainability (Mitova et al., 2013).
Biochemical Applications and Mechanistic Insights
The coordination chemistry of acrylamide, a compound related to the acrylamide moiety in 3-(4-bromophenyl)prop-2-enamide, provides insights into the biochemical applications and mechanistic pathways of similar compounds. The study of acrylamide's coordination with various metals enhances the understanding of its biochemical behavior and potential applications in biochemistry, including its interactions within biological systems and its implications for health (Girma et al., 2005).
Future Directions
Mechanism of Action
Target of Action
The primary target of 3-(4-bromophenyl)prop-2-enamide is Monoamine Oxidase B (MAO-B) . MAO-B is an enzyme that plays a crucial role in the metabolism of monoamine neurotransmitters in the brain. Inhibition of MAO-B leads to an increase in the levels of these neurotransmitters, which can have various effects on the brain’s function and neurochemistry .
Mode of Action
3-(4-bromophenyl)prop-2-enamide acts as an inhibitor of MAO-B . It binds to the enzyme and prevents it from metabolizing monoamine neurotransmitters. This results in increased levels of these neurotransmitters in the brain, which can lead to various physiological effects . The compound also exhibits acetylcholinesterase inhibition, making it dual-acting .
Biochemical Pathways
The inhibition of MAO-B by 3-(4-bromophenyl)prop-2-enamide affects the metabolic pathways of several monoamine neurotransmitters, including dopamine, norepinephrine, and serotonin . By preventing the breakdown of these neurotransmitters, the compound can influence several downstream effects, such as mood regulation, cognitive function, and neuroprotection .
Pharmacokinetics
The compound’s effectiveness as a mao-b inhibitor suggests that it is able to cross the blood-brain barrier and exert its effects in the brain .
Result of Action
The inhibition of MAO-B by 3-(4-bromophenyl)prop-2-enamide leads to increased levels of monoamine neurotransmitters in the brain . This can result in various effects, such as improved mood, enhanced cognitive function, and neuroprotection . The compound’s neuroprotective effects may make it a potential therapeutic agent for neurodegenerative diseases like Alzheimer’s disease .
Action Environment
The action of 3-(4-bromophenyl)prop-2-enamide can be influenced by various environmental factors. For example, the presence of other drugs or substances that affect monoamine neurotransmitter levels could potentially interact with the compound’s mechanism of action. Additionally, individual factors such as genetics, age, and overall health can also influence the compound’s efficacy and stability .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-(4-bromophenyl)prop-2-enamide involves the reaction of 4-bromobenzaldehyde with propargylamine to form 3-(4-bromophenyl)prop-2-yn-1-amine, which is then reacted with acetic anhydride to form the final product.", "Starting Materials": [ "4-bromobenzaldehyde", "propargylamine", "acetic anhydride", "sodium acetate", "chloroform", "sodium hydroxide", "water" ], "Reaction": [ "Step 1: Dissolve 4-bromobenzaldehyde (1.0 equiv) and propargylamine (1.2 equiv) in chloroform and add sodium acetate (1.5 equiv). Stir the mixture at room temperature for 24 hours.", "Step 2: Add water to the reaction mixture and extract the product with chloroform. Dry the organic layer over anhydrous sodium sulfate and evaporate the solvent to obtain 3-(4-bromophenyl)prop-2-yn-1-amine.", "Step 3: Dissolve 3-(4-bromophenyl)prop-2-yn-1-amine (1.0 equiv) in acetic anhydride (2.0 equiv) and add sodium acetate (1.5 equiv). Heat the mixture at 80°C for 6 hours.", "Step 4: Cool the reaction mixture and add water. Extract the product with chloroform and dry the organic layer over anhydrous sodium sulfate. Evaporate the solvent to obtain 3-(4-bromophenyl)prop-2-enamide." ] } | |
CAS RN |
27318-06-5 |
Molecular Formula |
C9H8BrNO |
Molecular Weight |
226.1 |
Purity |
95 |
Origin of Product |
United States |
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